Cas no 2639451-45-7 (1-3-(2,2-dimethylpropyl)cyclobutylmethanamine hydrochloride)

• Product Name: 1-3-(2,2-dimethylpropyl)cyclobutylmethanamine hydrochloride
• CAS No: 2639451-45-7
• MF: C₁₀H₂₂ClN
• MW: 191.74138212204
• MDL: MFCD33549592
• CID: 5652004
• PubChem ID: 155970591
• Update Time: 2025-06-07

1-3-(2,2-dimethylpropyl)cyclobutylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4965179746
• 2639451-45-7
• EN300-27779513
• 1-[3-(2,2-dimethylpropyl)cyclobutyl]methanamine hydrochloride
• 1-3-(2,2-dimethylpropyl)cyclobutylmethanamine hydrochloride

• MDL： MFCD33549592
• Inchi： 1S/C10H21N.ClH/c1-10(2,3)6-8-4-9(5-8)7-11;/h8-9H,4-7,11H2,1-3H3;1H
• InChI Key： FMKJMPKFIHQQBH-UHFFFAOYSA-N
• SMILES： Cl.NCC1CC(CC(C)(C)C)C1

Computed Properties

• Exact Mass: 191.1440774g/mol
• Monoisotopic Mass: 191.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-3-(2,2-dimethylpropyl)cyclobutylmethanamine hydrochloride

Introduction to 1-3-(2,2-dimethylpropyl)cyclobutylmethanamine hydrochloride (CAS No. 2639451-45-7)

1-3-(2,2-dimethylpropyl)cyclobutylmethanamine hydrochloride (CAS No. 2639451-45-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclobutylmethanamine and is characterized by its unique structural features and potential biological activities.

The chemical structure of 1-3-(2,2-dimethylpropyl)cyclobutylmethanamine hydrochloride consists of a cyclobutane ring attached to a methylene group, which is further substituted with a 2,2-dimethylpropyl group. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various pharmaceutical applications.

Recent studies have explored the pharmacological properties of 1-3-(2,2-dimethylpropyl)cyclobutylmethanamine hydrochloride, particularly its potential as a therapeutic agent. One notable area of research is its interaction with the central nervous system (CNS). Preliminary findings suggest that this compound may exhibit modulatory effects on neurotransmitter systems, which could have implications for the treatment of neurological disorders such as anxiety and depression.

In addition to its CNS effects, 1-3-(2,2-dimethylpropyl)cyclobutylmethanamine hydrochloride has been investigated for its potential anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a promising candidate for the development of novel anti-inflammatory drugs.

The synthesis of 1-3-(2,2-dimethylpropyl)cyclobutylmethanamine hydrochloride involves multi-step organic reactions, including the formation of the cyclobutane ring and subsequent functional group modifications. The efficiency and yield of these reactions are critical factors in the large-scale production of this compound for pharmaceutical use. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the overall cost and environmental impact.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-3-(2,2-dimethylpropyl)cyclobutylmethanamine hydrochloride. Early results from Phase I trials have demonstrated that the compound is well-tolerated by human subjects at various dose levels. These findings provide a strong foundation for advancing to Phase II trials, where the therapeutic potential of the compound will be further assessed in specific patient populations.

The potential applications of 1-3-(2,2-dimethylpropyl)cyclobutylmethanamine hydrochloride extend beyond traditional pharmaceuticals. Researchers are also exploring its use in combination therapies and as a lead compound for developing new drug candidates. The versatility of this compound makes it an exciting area of study for both academic and industrial researchers.

In conclusion, 1-3-(2,2-dimethylpropyl)cyclobutylmethanamine hydrochloride (CAS No. 2639451-45-7) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable asset in the field of medicinal chemistry and pharmaceutical development.